2(5H)-Furanone, 4-ethenyl-

• IUPAC Name: 3-ethenyl-2H-furan-5-one
• InChI: InChI=1S/C6H6O2/c1-2-5-3-6(7)8-4-5/h2-3H,1,4H2
• InChI Key: FBDJKCAXZHOMPV-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=O)OC1
• Molecular Formula: C6H6O2
• DSSTOX Substance ID: DTXSID50202491
• Molecular Weight: 110.11 g/mol
• CAS RN: 54145-07-2

Description

2(5H)-Furanone, 4-ethenyl- is an organic compound with the chemical formula C6H6O2. It is also known as 4-vinyl-2(5H)-furanone, and it is a colorless liquid with a sweet, caramel-like odor. This compound is used in various applications, such as flavoring agents in food, perfumes, and cosmetics. Additionally, it has been found to have several biological activities, making it a promising candidate for scientific research.

Scientific Research Applications

Maillard Reaction Study

The reaction between 2-furancarboxaldehyde and 4-hydroxy-5-methyl-3(2H)-furanone was studied as part of research on low molecular weight colored compounds from the Maillard reaction. This study revealed the formation of novel compounds that could have implications in food chemistry and flavor studies (Ravagli et al., 1999).

Reduction in Organic Chemistry

Research on the reduction of 4-aroyl-3-hydroxy-2(5H)-furanons using various reducing agents led to the creation of novel compounds, advancing knowledge in organic synthesis and chemical transformations (Zimmer et al., 1986).

Chemopreventive Agent in Carcinogenesis

5-Hydroxy-4-(2-phenyl-(E)-ethenyl)-2(5H)-furanone, a novel synthesized retinoid, was examined for its effects on intestinal carcinogenesis in rats, suggesting potential as a chemopreventive agent [(Mori et al., 1992)](https://consensus.app/papers/inhibitory-effect-mori/f375e818cec155a6940363e47df53f60/?utm_source=chatgpt).

Antiulcer Activity

A study focusing on the synthesis of 5-(2-ethenyl substituted)-3(2H)-furanones investigated new antiulcer agents. This research provided insights into the structure-activity relationship, contributing to the development of novel therapeutic compounds (Felman et al., 1992).

Thermal Decomposition Analysis

An exploration of the thermal decomposition reactions of 2(3H) and 2(5H) furanones provided insights into reaction enthalpies and kinetics, contributing to a deeper understanding of these compounds in high-temperature environments (Würmel et al., 2015).

Chiroptical Properties and Structure

Research on chiroptical properties and structure of heterosubstituted 2(5H)‐furanones revealed correlations with absolute configuration, enhancing our understanding of these compounds in stereochemistry (Gawroński et al., 1997).

Reaction Mechanism and Molecular Structure

A combined experimental and theoretical study on 4-(Diphenylamino)-3-iodo-2(5H)-furanone helped elucidate the reaction mechanism and molecular structure, offering valuable insights for synthetic chemistry (Song et al., 2017).

Role in Food Flavor and Biological Function

The presence of 4-hydroxy-3(2H)-furanones in cooked foodstuffs and their role in flavor, along with their biological functions from pheromone to food, were studied, highlighting their importance in food science and biology (Slaughter, 2007).